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Compound of Interest

Compound Name: (Z)-11-Hexadecenyl acetate

Cat. No.: B107311 Get Quote

An In-depth Technical Guide to (Z)-11-Hexadecenyl Acetate

This technical guide provides a comprehensive overview of (Z)-11-Hexadecenyl acetate, a

significant semiochemical involved in insect communication. The information is tailored for

researchers, scientists, and professionals in drug development and chemical ecology,

presenting its chemical identity, physicochemical properties, synthesis protocols, and biological

function.

Chemical Identity
(Z)-11-Hexadecenyl acetate is a straight-chain monounsaturated fatty acyl acetate. It is a well-

documented insect sex pheromone, playing a crucial role in the reproductive behavior of

numerous lepidopteran species.

IUPAC Name: [(Z)-hexadec-11-enyl] acetate[1][2]

Synonyms: A variety of synonyms are used in literature and commercial sources, including:

(Z)-11-Hexadecen-1-yl acetate[1]

cis-11-Hexadecen-1-yl Acetate[3][4]

(11Z)-11-Hexadecenyl acetate[5]

Z11-16:Ac[4]
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(Z)-Hexadec-11-en-1-yl acetate[1]

11Z-Hexadecenyl acetate[1]

AI3-33609[6]

EINECS 251-791-6[6]

EPA Pesticide Chemical Code 129101[6]

Physicochemical Properties
The key physicochemical properties of (Z)-11-Hexadecenyl acetate are summarized in the

table below, providing essential data for experimental design and application.

Property Value Reference

Molecular Formula C₁₈H₃₄O₂ [1][2][4]

Molecular Weight 282.46 g/mol [1][2]

Appearance
Colorless to pale yellow clear

liquid/oil
[3][4]

Boiling Point
348.7 °C at 760 mmHg

(estimated)
[2][3][4]

Flash Point 88.3 °C (estimated) [2][7]

Density 0.875 g/cm³ (estimated) [2]

CAS Number 34010-21-4 [1][2][5]

InChIKey
BTKXLQSCEOHKTF-

SREVYHEPSA-N
[1][2]

Solubility

Soluble in alcohol, chloroform,

DMSO, ethyl acetate. Insoluble

in water.

[3][7]
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The synthesis of (Z)-11-Hexadecenyl acetate is crucial for its application in pest management

and research. A common and effective method involves the esterification of the corresponding

alcohol, (Z)-11-hexadecen-1-ol.

Protocol: Synthesis of (Z)-11-Hexadecenyl Acetate via
Esterification
This protocol details the acetylation of (Z)-hexadec-11-en-1-ol.

Materials:

(Z)-hexadec-11-en-1-ol

Acetic anhydride

Pyridine (dry) or Triethylamine (Et₃N)

Dichloromethane (DCM, anhydrous)

Deionized water

1M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware (round-bottom flask, separatory funnel, etc.)

Magnetic stirrer

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

dissolve (Z)-hexadec-11-en-1-ol in anhydrous dichloromethane.[8]
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Addition of Base: Add an excess of a base, such as dry pyridine or triethylamine, to the

solution.[8][9]

Acetylation: Cool the mixture to 0 °C using an ice bath. Add acetic anhydride dropwise to the

stirred solution.[8][9]

Reaction Progression: Allow the reaction mixture to warm to room temperature and continue

stirring for several hours (typically 3-12 hours) until the reaction is complete, which can be

monitored by Thin Layer Chromatography (TLC).[8][9]

Work-up: Quench the reaction by pouring the mixture onto ice or into cold water.[8][9]

Transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as

dichloromethane or diethyl ether, multiple times.[8][9]

Washing: Combine the organic layers and wash sequentially with 1M HCl, saturated

NaHCO₃ solution, and finally with brine to remove unreacted reagents and byproducts.[8][9]

Drying and Concentration: Dry the organic layer over an anhydrous drying agent like MgSO₄

or Na₂SO₄. Filter off the drying agent and concentrate the solvent under reduced pressure

using a rotary evaporator.[8][9]

Purification: The crude product can be further purified by vacuum distillation or silica gel

column chromatography to yield pure (Z)-11-Hexadecenyl acetate.[9]

Biological Role and Applications
(Z)-11-Hexadecenyl acetate is a key component of the female-produced sex pheromone for a

wide range of insect species, primarily within the order Lepidoptera. It functions as a powerful

attractant for conspecific males, initiating mating behavior.

Key Biological Functions:

Sex Pheromone: It is a primary component of the sex pheromone blend for numerous moth

species, including the diamondback moth (Plutella xylostella) and the fall armyworm

(Spodoptera frugiperda).[4][10]
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Kairomone: For certain parasitoid species, such as Telenomus busseolae, it acts as a

kairomone, guiding them to their hosts.[11]

Attractant: It is widely used in insect traps for monitoring and controlling pest populations in

agriculture.[11] The addition of (Z)-11-hexadecenyl acetate has been shown to significantly

improve the attractiveness of pheromone lures for species like the yellow rice stem borer

(Scirpophaga incertulas).[12]

Visualizations
The following diagrams illustrate the synthesis workflow and the functional role of (Z)-11-
Hexadecenyl acetate in insect chemical communication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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